Cas no 1804749-44-7 (Methyl 6-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 6-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1804749-44-7
• MF: C₉H₈F₃NO₅
• MW: 267.15873336792
• CID: 4828730
• Update Time: 2025-05-21

Methyl 6-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C9H8F3NO5/c1-16-7-6(18-9(10,11)12)4(8(15)17-2)3-5(14)13-7/h3H,1-2H3,(H,13,14)
• InChI Key： SPGBTYZQDYSEIL-UHFFFAOYSA-N
• SMILES： FC(OC1=C(NC(C=C1C(=O)OC)=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 438
• XLogP3: 0.9
• Topological Polar Surface Area: 73.9

Additional information on Methyl 6-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate

Methyl 6-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate: A Comprehensive Overview

Methyl 6-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate, with CAS No. 1804749-44-7, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with hydroxyl, methoxy, and trifluoromethoxy groups, making it a versatile molecule with potential applications in various industries. The methyl ester group further enhances its chemical reactivity and solubility properties.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The presence of the trifluoromethoxy group in this compound has been shown to significantly influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This makes it a promising candidate for the development of new drug delivery systems. Additionally, the 6-hydroxy group contributes to the compound's ability to form hydrogen bonds, which is crucial for its interaction with biological targets.

The synthesis of Methyl 6-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate involves a multi-step process that typically begins with the preparation of the pyridine ring. Advanced methodologies, such as Suzuki-Miyaura coupling reactions and Friedel-Crafts acylation, are often employed to achieve high yields and purity. The incorporation of the trifluoromethoxy group requires precise control over reaction conditions to ensure optimal substitution patterns on the pyridine ring.

In terms of applications, this compound has shown potential in the agrochemical industry as a precursor for herbicides and fungicides. Its ability to inhibit specific enzymes involved in plant growth pathways makes it a valuable asset in crop protection. Furthermore, recent research has explored its use in organic electronics, where its electronic properties could be harnessed for the development of advanced materials such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

From a structural perspective, the methyl ester group plays a critical role in stabilizing the molecule's conformation. This stabilization is essential for maintaining its bioavailability and activity when used in biological systems. The interplay between the hydroxyl, methoxy, and trifluoromethoxy groups creates a complex network of electronic effects that influence the compound's reactivity and selectivity.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of Methyl 6-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate with unprecedented accuracy. These models have provided insights into its potential interactions with biomolecules such as proteins and nucleic acids. Such insights are invaluable for designing drugs with high specificity and reduced off-target effects.

In conclusion, Methyl 6-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new properties and applications of this compound, its significance in these fields is expected to grow further.